Cas no 21826-63-1 (Thulium2,4-pentanedionate trihydrate)

• Product Name: Thulium2,4-pentanedionate trihydrate
• CAS No: 21826-63-1
• MF: C₁₅H₂₇O₉Tm
• MW: 520.303690195084
• MDL: MFCD00150646
• CID: 5194060
• Update Time: 2026-03-05

Thulium2,4-pentanedionate trihydrate Chemical and Physical Properties

Names and Identifiers

• Thulium2,4-pentanedionate trihydrate

• MDL： MFCD00150646
• Inchi： 1S/3C5H7O2.3H2O.Tm/c3*1-4(6)3-5(2)7;;;;/h3*3H,1-2H3;3*1H2;/q3*-1;;;;+3
• InChI Key： KPAXWRZUVILPFT-UHFFFAOYSA-N
• SMILES： [Tm+3].O=C(C)[CH-]C(C)=O.O=C(C)[CH-]C(C)=O.O=C(C)[CH-]C(C)=O.O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 314
• Topological Polar Surface Area: 105

Additional information on Thulium2,4-pentanedionate trihydrate

Thulium^{2,4-pentanedionate} trihydrate (CAS No. 21826-63-1): A Comprehensive Overview in Modern Chemical Research

Thulium^{2,4-pentanedionate} trihydrate, identified by the chemical abstracts service number (CAS No. 21826-63-1), is a compound of significant interest in the field of advanced materials and catalysis. This coordination complex, featuring a central thulium(III) ion chelated with acetylacetonate ligands and water molecules, has garnered attention due to its unique electronic and magnetic properties. The compound's structure, characterized by its trihydrate form, contributes to its stability and solubility, making it a versatile candidate for various applications in chemical synthesis and material science.

The acetylacetonate ligand, a bidentate chelating agent, plays a crucial role in stabilizing the thulium(III) center. This ligand system not only enhances the compound's solubility in polar solvents but also influences its coordination geometry and reactivity. The presence of three water molecules as counterions in the trihydrate form further modulates the compound's physical properties, such as melting point and crystal structure. These structural features are essential for understanding its potential applications in luminescent materials and catalytic processes.

In recent years, research on lanthanide complexes, including thulium derivatives, has seen remarkable advancements. The unique electronic configuration of thulium(III) ions allows for a wide range of luminescent properties, making these complexes valuable in optoelectronic devices and sensors. Specifically, Thulium^{2,4-pentanedionate} trihydrate has been investigated for its potential use in upconversion luminescence (UCL), where it exhibits efficient energy transfer and emission characteristics under specific excitation conditions. This property is particularly relevant in the development of high-resolution imaging techniques and bioimaging probes.

The catalytic applications of this compound have also been explored extensively. Thulium complexes are known for their ability to facilitate various organic transformations, including oxidation reactions and cross-coupling reactions. The acetylacetonate ligand enhances the Lewis acidity of the thulium center, enabling it to act as a catalyst in the activation of small molecules such as carbon dioxide and hydrogen. Recent studies have demonstrated that Thulium^{2,4-pentanedionate} trihydrate can be used to catalyze the formation of carbonates from CO₂ and alcohols, contributing to sustainable chemical processes.

The compound's magnetic properties have also been a subject of interest. Thulium(III) ions can exhibit both paramagnetic and antiferromagnetic behavior depending on their coordination environment. The study of these magnetic properties is crucial for developing novel magnetic materials with applications in data storage and spintronics. Research has shown that the magnetic behavior of Thulium^{2,4-pentanedionate} trihydrate can be tuned by modifying its ligand environment or applying external stimuli such as temperature or pressure.

In conclusion, Thulium^{2,4-pentanedionate} trihydrate (CAS No. 21826-63-1) is a multifaceted compound with significant potential in various fields of chemical research. Its unique structural and electronic properties make it an attractive candidate for applications in luminescent materials, catalysis, and magnetic technologies. As research continues to uncover new aspects of this compound's behavior and functionality, its importance in advancing modern chemical science is likely to grow even further.